Cas no 249608-77-3 (tert-Butyl 2-Bromo-1H-indole-1-carboxylate)
Tert-Butyl 2-Bromo-1H-indole-1-carboxylate is a brominated indole derivative protected by a tert-butoxycarbonyl (Boc) group at the nitrogen position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized indoles for pharmaceutical and agrochemical applications. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the bromine substituent at the 2-position enables further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity.
249608-77-3 structure
Product Name:tert-Butyl 2-Bromo-1H-indole-1-carboxylate
CAS No:249608-77-3
MF:C13H14BrNO2
MW:296.159762859344
CID:3920255
PubChem ID:12179158
Update Time:2025-06-09
tert-Butyl 2-Bromo-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-carboxylic acid, 2-bromo-, 1,1-dimethylethyl ester
- tert-butyl 2-bromo-1H-indole-1-carboxylate
- AKOS026729165
- TERT-BUTYL 2-BROMOINDOLE-1-CARBOXYLATE
- SCHEMBL5599682
- EN300-155140
- F53562
- DB-432960
- tert-butyl2-bromo-1H-indole-1-carboxylate
- 249608-77-3
- CS-0255546
- ZJA60877
- 849-087-4
- tert-Butyl 2-Bromo-1H-indole-1-carboxylate
-
- Inchi： 1S/C13H14BrNO2/c1-13(2,3)17-12(16)15-10-7-5-4-6-9(10)8-11(15)14/h4-8H,1-3H3
- InChI Key： YUMOIDXWAKVCJY-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=CC=CC=2N1C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 295.02079g/mol
- Monoisotopic Mass: 295.02079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 31.2Ų
tert-Butyl 2-Bromo-1H-indole-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 2-Bromo-1H-indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B589493-25mg |
tert-Butyl 2-Bromo-1H-indole-1-carboxylate |
249608-77-3 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B589493-50mg |
tert-Butyl 2-Bromo-1H-indole-1-carboxylate |
249608-77-3 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B589493-250mg |
tert-Butyl 2-Bromo-1H-indole-1-carboxylate |
249608-77-3 | 250mg |
$ 295.00 | 2022-06-07 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00721-10g |
tert-butyl 2-bromo-1H-indole-1-carboxylate |
249608-77-3 | 95% | 10g |
$1850 | 2023-09-07 | |
| Enamine | EN300-155140-0.05g |
tert-butyl 2-bromo-1H-indole-1-carboxylate |
249608-77-3 | 95% | 0.05g |
$94.0 | 2023-06-05 | |
| Enamine | EN300-155140-0.1g |
tert-butyl 2-bromo-1H-indole-1-carboxylate |
249608-77-3 | 95% | 0.1g |
$140.0 | 2023-06-05 | |
| Enamine | EN300-155140-0.25g |
tert-butyl 2-bromo-1H-indole-1-carboxylate |
249608-77-3 | 95% | 0.25g |
$200.0 | 2023-06-05 | |
| Enamine | EN300-155140-0.5g |
tert-butyl 2-bromo-1H-indole-1-carboxylate |
249608-77-3 | 95% | 0.5g |
$374.0 | 2023-06-05 | |
| Enamine | EN300-155140-1.0g |
tert-butyl 2-bromo-1H-indole-1-carboxylate |
249608-77-3 | 95% | 1g |
$499.0 | 2023-06-05 | |
| Enamine | EN300-155140-2.5g |
tert-butyl 2-bromo-1H-indole-1-carboxylate |
249608-77-3 | 95% | 2.5g |
$978.0 | 2023-06-05 |
tert-Butyl 2-Bromo-1H-indole-1-carboxylate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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